Cas no 1251903-85-1 (Fmoc-3-(1-Morpholinyl)-L-Ala-OH)

• Product Name: Fmoc-3-(1-Morpholinyl)-L-Ala-OH
• CAS No: 1251903-85-1
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• MDL: MFCD08272902
• CID: 3041713
• Update Time: 2025-05-24

Fmoc-3-(1-Morpholinyl)-L-Ala-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-3-(1-Morpholinyl)-L-Ala-OH

• MDL： MFCD08272902
• Inchi： 1S/C22H24N2O5/c25-21(26)20(13-24-9-11-28-12-10-24)23-22(27)29-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,23,27)(H,25,26)/t20-/m0/s1
• InChI Key： FORMPPIZRSYWEP-FQEVSTJZSA-N
• SMILES： O1CCN(CC1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-3-(1-Morpholinyl)-L-Ala-OH

Fmoc-3-(1-Morpholinyl)-L-Ala-OH: A Comprehensive Overview

Fmoc-3-(1-Morpholinyl)-L-Ala-OH, also known by its CAS number 1251903-85-1, is a compound of significant interest in the fields of organic chemistry and peptide synthesis. This compound is a derivative of L-alanine, a naturally occurring amino acid, and incorporates a Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a morpholinyl substituent. The combination of these functional groups makes it a versatile building block in peptide synthesis and drug discovery.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) as a temporary protecting group for amino acids. It is particularly valued for its stability under basic conditions and its ability to be removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA). The morpholinyl group, on the other hand, is a six-membered ring containing one oxygen atom and two nitrogen atoms. This heterocyclic structure contributes to the compound's unique chemical properties, including its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the importance of Fmoc-3-(1-Morpholinyl)-L-Ala-OH in the synthesis of bioactive peptides and small molecules. For instance, researchers have utilized this compound to construct peptide libraries for high-throughput screening in drug discovery. The morpholinyl group has been shown to enhance the bioavailability and stability of certain peptide drugs, making it an attractive modification for therapeutic agents.

In addition to its role in peptide synthesis, Fmoc-3-(1-Morpholinyl)-L-Ala-OH has been explored in the context of medicinal chemistry. The compound's structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For example, modifications to the morpholinyl ring have been investigated to improve the potency and selectivity of resulting compounds against various targets, such as kinases or G-protein coupled receptors (GPCRs).

The synthesis of Fmoc-3-(1-Morpholinyl)-L-Ala-OH typically involves multi-step processes that combine principles from organic synthesis and peptide chemistry. Key steps often include the installation of the Fmoc group onto L-alanine, followed by the introduction of the morpholinyl substituent at the gamma position. These transformations require careful optimization to ensure high yields and purity of the final product.

From an analytical standpoint, Fmoc-3-(1-Morpholinyl)-L-Ala-OH can be characterized using a variety of techniques. High-performance liquid chromatography (HPLC) is commonly employed to assess purity, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the compound's structure. Mass spectrometry (MS) is also used to confirm molecular weight and identify any impurities or degradation products.

Looking forward, Fmoc-3-(1-Morpholinyl)-L-Ala-OH holds promise for further applications in both academic research and industrial settings. Its role as a building block in complex molecule synthesis continues to expand, driven by advancements in synthetic methodology and an increasing demand for novel therapeutic agents. As researchers continue to explore its potential, this compound is likely to remain a key player in the development of innovative chemical entities.